Cas no 83913-01-3 (3(2H)-Isoxazolone,5-(3-pyrrolidinyl)-)

• Product name: 3(2H)-Isoxazolone,5-(3-pyrrolidinyl)-
• CAS No: 83913-01-3
• MF: C₇H₁₀N₂O₂
• MW: 154.1665
• CID: 725193
• PubChem ID: 45099083

3(2H)-Isoxazolone,5-(3-pyrrolidinyl)- Chemical and Physical Properties

Names and Identifiers

• 3(2H)-Isoxazolone,5-(3-pyrrolidinyl)-
• 3(2H)-Isoxazolone,5-(3-pyrrolidinyl)-(9CI)
• 5-(Pyrrolidin-3-yl)isoxazol-3(2H)-one
• 83913-01-3

• Inchi： InChI=1S/C7H10N2O2/c10-7-3-6(11-9-7)5-1-2-8-4-5/h3,5,8H,1-2,4H2,(H,9,10)
• InChI Key： QUPYRUAGTHHJGJ-UHFFFAOYSA-N
• SMILES： C1CNCC1C2=CC(=O)NO2

Computed Properties

• Exact Mass: 154.074227566g/mol
• Monoisotopic Mass: 154.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 50.4Ų